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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of N-
nitroso-nifedipine, a significant derivative of the calcium channel blocker, nifedipine. This
document details the analytical methodologies and spectroscopic data essential for the
identification and characterization of this compound, which is of particular interest as a potential
impurity in nifedipine drug products.

N-nitroso-nifedipine, with the chemical name dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-
nitroso-1,4-dihydropyridine-3,5-dicarboxylate, is recognized as a photodegradation product of
nifedipine.[1][2][3] Its formation involves the conversion of the secondary amine in the
dihydropyridine ring of nifedipine to an N-nitroso group.[4] The structural confirmation of N-
nitroso-nifedipine relies on a combination of spectroscopic techniques, including Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-nifedipine is presented in the
table below.
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Property Value Source

dimethyl 2,6-dimethyl-4-(2-
nitrophenyl)-1-nitroso-1,4-

IUPAC Name ) o [516]17]
dihydropyridine-3,5-

dicarboxylate

Molecular Formula C17H17N30O7 [5II718]19]1[10]
Molecular Weight 375.3 g/mol 5117181191
Monoisotopic Mass 375.10664989 Da [5]

Not explicitly stated, but

Appearance available as a reference [6][11]
standard
Solubility Information not available [11]

N Store at 2-8 °C in a well-closed
Storage Conditions ) [11]
container

Spectroscopic Data for Structural Elucidation

The structural elucidation of N-nitroso-nifedipine is primarily achieved through the analysis of
its spectroscopic data. The following sections summarize the expected and reported data from
key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H-NMR spectroscopy is a powerful tool for confirming the structure of N-nitroso-nifedipine.
While specific chemical shifts and coupling constants are not detailed in the available literature,
a certificate of analysis for a reference standard confirms that the *H-NMR spectrum conforms
to the expected structure.[11] The spectrum would be expected to show signals corresponding
to the aromatic protons of the 2-nitrophenyl group, the methyl groups at the 2 and 6 positions of
the dihydropyridine ring, the methoxy protons of the ester groups, and the proton at the 4-
position of the dihydropyridine ring.

Mass Spectrometry (MS)
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Mass spectrometry confirms the molecular weight of N-nitroso-nifedipine. The mass spectrum
is expected to show a molecular ion peak corresponding to the compound's molecular weight.
A certificate of analysis for a commercially available standard confirms that the mass spectrum
Is consistent with the structure of N-nitroso-nifedipine.[11] While detailed fragmentation
patterns are not provided in the search results, common fragmentation pathways for N-nitroso
compounds often involve the loss of the nitroso group (NO, 30 Da).[12]

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in the molecule.
The formation of N-nitroso-nifedipine from nifedipine results in a lowered absorbance of the
IR band at 1493 cm~1, which is assigned to the vibrational mode of the -NO:2 group.[1][3] The
IR spectrum would also be expected to show characteristic absorption bands for the C=0 of
the ester groups, the C-O stretching vibrations, and the aromatic and aliphatic C-H stretching
vibrations.

Ultraviolet-Visible (UV-VIS) Spectroscopy

The photodegradation of nifedipine to its nitroso derivative is accompanied by significant
changes in its UV-VIS spectrum.[1][3] Specifically, a shift in the absorption band at 238 nm is
observed.[1][3]

Experimental Protocols

Detailed experimental protocols for the structural elucidation of N-nitroso-nifedipine are not
extensively published. However, based on the available information and general laboratory
practices, the following outlines the likely methodologies.

Synthesis/Formation

N-nitroso-nifedipine is primarily formed through the photodegradation of nifedipine.[1][2][3]
While specific conditions for forced degradation studies to generate this impurity are not
detailed, it is known to form upon exposure of nifedipine to light.[2] Interestingly, some studies
have reported difficulty in synthesizing N-nitroso-nifedipine under standard nitrosating
conditions, suggesting it may not form readily under all circumstances.[9][13]

Analytical Methods
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The analysis of N-nitroso-nifedipine typically involves a combination of chromatographic
separation and spectroscopic detection.

» High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for the
separation and quantification of impurities in pharmaceuticals. While specific HPLC methods
for N-nitroso-nifedipine are not detailed in the search results, a typical method would
involve a reversed-phase column with a mobile phase consisting of a mixture of an agqueous
buffer and an organic solvent like acetonitrile or methanol. Detection would likely be
performed using a UV detector.

e Mass Spectrometry (MS) and Liquid Chromatography-Mass Spectrometry (LC-MS): These
techniques are crucial for the identification and confirmation of N-nitroso-nifedipine.[9] An
LC-MS method would couple the separation power of HPLC with the sensitive and specific
detection capabilities of a mass spectrometer.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and other NMR techniques are
used to definitively confirm the chemical structure of the isolated impurity.[9][11]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used as a complementary technique to
identify the functional groups present in the molecule.[1][3][9]

Logical Workflow for Structural Elucidation

The logical workflow for the structural elucidation of N-nitroso-nifedipine as a potential
impurity in nifedipine is depicted in the following diagram.
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Caption: Workflow for the identification and structural elucidation of N-nitroso-nifedipine.

Conclusion

The structural elucidation of N-nitroso-nifedipine is well-established and relies on a
combination of standard analytical techniques. As a known photodegradation product of
nifedipine, its monitoring and control are crucial for ensuring the quality and safety of
nifedipine-containing drug products. This guide provides a foundational understanding for
researchers, scientists, and drug development professionals involved in the analysis and
control of impurities in pharmaceutical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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